![molecular formula C11H12N2O3 B2858213 2-{[(4-Pyridinylmethyl)amino]carbonyl}cyclopropanecarboxylic acid CAS No. 866156-07-2](/img/structure/B2858213.png)
2-{[(4-Pyridinylmethyl)amino]carbonyl}cyclopropanecarboxylic acid
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Description
“2-{[(4-Pyridinylmethyl)amino]carbonyl}cyclopropanecarboxylic acid” is a chemical compound with the CAS Number: 866156-07-2 . It has a linear formula of C11H12N2O3 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C11H12N2O3/c14-10 (8-5-9 (8)11 (15)16)13-6-7-1-3-12-4-2-7/h1-4,8-9H,5-6H2, (H,13,14) (H,15,16) . This indicates that the compound contains a cyclopropane ring, a carboxylic acid group, and a pyridine ring, among other functional groups.Scientific Research Applications
Ethylene Precursor in Plant Biology
The role of 1-aminocyclopropane-1-carboxylic acid (ACC) in plants extends beyond being a simple precursor to ethylene. Research highlights its multifaceted features, including its conjugation derivatives, metabolism by bacteria to favor plant growth, and its sophisticated transport mechanisms. Recent studies suggest ACC might function independently as a signal, separate from its role in ethylene production (B. V. D. Poel & D. Straeten, 2014).
Lactic Acid in Biotechnology
Lactic acid, derived from biomass, is pivotal in the green chemistry sector for producing biodegradable polymers and various chemicals like pyruvic acid and lactate ester. Its biotechnological routes offer "greener" alternatives to chemical synthesis, indicating a potential shift towards more sustainable industrial processes (Chao Gao, Cuiqing Ma, & P. Xu, 2011).
Medium-Chain Fatty Acids in Animal Nutrition
Medium-chain fatty acids (MCFA) are identified for their rapid absorption and metabolism in animals, providing a quick energy source and improving intestinal health. Their antibacterial properties make them suitable for inclusion in animal feeds, especially for weaned piglets, as a replacement for antibiotic growth promoters (E. Hanczakowska, 2017).
Amino Acid Salts in CO2 Capture
Amino acid salt solutions are emerging as effective CO2 capture mediums due to their environmental friendliness and superior operational qualities compared to traditional amine solutions. Their thermodynamic and kinetic interactions with CO2 highlight potential for advancements in carbon capture and storage technologies, aiming to mitigate greenhouse gas emissions (Zhien Zhang et al., 2018).
properties
IUPAC Name |
2-(pyridin-4-ylmethylcarbamoyl)cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c14-10(8-5-9(8)11(15)16)13-6-7-1-3-12-4-2-7/h1-4,8-9H,5-6H2,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAPTZEKLEDKFGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C(=O)O)C(=O)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(4-Pyridinylmethyl)amino]carbonyl}cyclopropanecarboxylic acid |
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